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Compound of Interest

Compound Name: (S)-1-Boc-3-isobutyl-piperazine

Cat. No.: B1343948

Core Chemical Data for (S)-1-Boc-3-isobutyl-
piperazine

(S)-1-Boc-3-isobutyl-piperazine, a substituted piperazine derivative, is a chiral building block
utilized in the synthesis of various pharmaceutical compounds. This document outlines its
fundamental chemical properties.

Physicochemical Properties

The essential physicochemical characteristics of (S)-1-Boc-3-isobutyl-piperazine are
summarized below.

Property Value
Molecular Formula C13H26N202[1][2]
Molecular Weight 242.35774 g/mol [1][2]

Conceptual Synthesis Workflow

The synthesis of chiral piperazine derivatives such as (S)-1-Boc-3-isobutyl-piperazine often
involves a multi-step process. A generalized workflow for such a synthesis is depicted below.
This process typically starts from a chiral precursor, followed by cyclization to form the
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piperazine ring, and subsequent protection of one of the amine groups with a tert-
butoxycarbonyl (Boc) group.
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Caption: Generalized synthetic workflow for chiral Boc-protected piperazines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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